molecular formula C11H13ClO B7824317 4-Chloro-alpha-cyclopropyl-alpha-methylbenzyl alcohol CAS No. 7054-64-0

4-Chloro-alpha-cyclopropyl-alpha-methylbenzyl alcohol

Cat. No.: B7824317
CAS No.: 7054-64-0
M. Wt: 196.67 g/mol
InChI Key: OSFCGPVNQAPOHW-UHFFFAOYSA-N
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Description

4-Chloro-alpha-cyclopropyl-alpha-methylbenzyl alcohol is a useful research compound. Its molecular formula is C11H13ClO and its molecular weight is 196.67 g/mol. The purity is usually 95%.
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Properties

IUPAC Name

1-(4-chlorophenyl)-1-cyclopropylethanol
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InChI

InChI=1S/C11H13ClO/c1-11(13,8-2-3-8)9-4-6-10(12)7-5-9/h4-8,13H,2-3H2,1H3
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InChI Key

OSFCGPVNQAPOHW-UHFFFAOYSA-N
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Canonical SMILES

CC(C1CC1)(C2=CC=C(C=C2)Cl)O
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Molecular Formula

C11H13ClO
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DSSTOX Substance ID

DTXSID70978161
Record name 1-(4-Chlorophenyl)-1-cyclopropylethan-1-ol
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Molecular Weight

196.67 g/mol
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CAS No.

62586-85-0, 7054-64-0
Record name 4-Chloro-α-cyclopropyl-α-methylbenzenemethanol
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Record name Benzyl alcohol, p-chloro-alpha-cyclopropyl-alpha-methyl-, dl-
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Record name 1-(4-Chlorophenyl)-1-cyclopropylethan-1-ol
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Synthesis routes and methods

Procedure details

1.50 g (9.70 mmol) of 4-chloroacetophenone were dissolved in 8 ml of diethyl ether at 0° C., and 38.8 ml (19.41 mmol) of a 0.5N solution of cyclopropylmagnesium bromide in tetrahydrofuran were slowly added dropwise. Stirring at 0° C. for 1 h was followed by warming to RT, addition of water and acetonitrile to the reaction solution, and filtration of the mixture through kieselguhr. The organic solvents were removed in a rotary evaporator, and the aqueous phase was extracted twice with diethyl ether. The combined organic phases were washed with saturated aqueous sodium chloride solution, and the solvents were removed in vacuo. The crude product was purified twice by preparative HPLC (mobile phase: acetonitrile/water gradient). The acetonitrile was removed from the combined product phases in a rotary evaporator, and the aqueous phase was extracted twice with diethyl ether. The combined organic phases were again washed with saturated aqueous sodium chloride solution, dried over sodium sulfate and filtered, and the solvents were removed in vacuo. 1.37 g (72% of theory) of the title compound were obtained.
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